Cas no 861117-99-9 (4-Bromo-3,5-diiodobenzoicacid)
4-Bromo-3,5-diiodobenzoicacid structure
Product Name:4-Bromo-3,5-diiodobenzoicacid
CAS No:861117-99-9
MF:C7H3BrI2O2
MW:452.810466051102
CID:69056
PubChem ID:53416183
Update Time:2025-04-18
4-Bromo-3,5-diiodobenzoicacid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3,5-diiodobenzoic acid
- 4-Bromo-3,5-diiodobenzoicacid
- 861117-99-9
- MFCD11109503
- FT-0730580
- SCHEMBL16049973
- DTXSID60697132
- CS-0360305
- GYACLFCYRGVTOB-UHFFFAOYSA-N
-
- MDL: MFCD11109503
- Inchi: 1S/C7H3BrI2O2/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2H,(H,11,12)
- InChI Key: GYACLFCYRGVTOB-UHFFFAOYSA-N
- SMILES: IC1C(=C(C=C(C(=O)O)C=1)I)Br
Computed Properties
- Exact Mass: 451.741
- Monoisotopic Mass: 451.741
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 3.4
Experimental Properties
- Density: 2.790
- Boiling Point: 461 °C at 760 mmHg
- Flash Point: 232.6 °C
- Refractive Index: 1.758
4-Bromo-3,5-diiodobenzoicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013034452-250mg |
4-Bromo-3,5-diiodobenzoic acid |
861117-99-9 | 97% | 250mg |
$480.00 | 2023-08-31 | |
| Alichem | A013034452-500mg |
4-Bromo-3,5-diiodobenzoic acid |
861117-99-9 | 97% | 500mg |
$863.90 | 2023-08-31 | |
| Alichem | A013034452-1g |
4-Bromo-3,5-diiodobenzoic acid |
861117-99-9 | 97% | 1g |
$1519.80 | 2023-08-31 | |
| TRC | B283680-2.5mg |
4-Bromo-3,5-diiodobenzoicacid |
861117-99-9 | 2.5mg |
$ 200.00 | 2022-06-07 | ||
| TRC | B283680-5mg |
4-Bromo-3,5-diiodobenzoicacid |
861117-99-9 | 5mg |
$ 370.00 | 2022-06-07 | ||
| TRC | B283680-10mg |
4-Bromo-3,5-diiodobenzoicacid |
861117-99-9 | 10mg |
$ 585.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1430975-1g |
4-Bromo-3,5-diiodobenzoic acid |
861117-99-9 | 95+% | 1g |
¥1881.00 | 2024-07-28 |
4-Bromo-3,5-diiodobenzoicacid Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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